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Compound of Interest

Compound Name: A2AR-agonist-1

Cat. No.: B1664731

This guide provides researchers, scientists, and drug development professionals with
comprehensive technical support for confirming the expression of the Adenosine A2A Receptor
(A2AR) on target cells. It includes detailed troubleshooting guides and frequently asked
questions (FAQs) in a user-friendly question-and-answer format.

A2AR Signaling Pathway

The Adenosine A2A Receptor is a G-protein coupled receptor (GPCR) that plays a crucial role
in various physiological processes, including immune regulation. Upon binding to its ligand,
adenosine, the A2AR initiates a signaling cascade that primarily involves the activation of
adenylyl cyclase and the subsequent increase in intracellular cyclic AMP (cCAMP) levels. This
signaling pathway influences downstream effectors such as Protein Kinase A (PKA), leading to
the modulation of cellular functions.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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